Cas no 1804818-18-5 (3-(Bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 3-(Bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1804818-18-5
• MF: C₈H₄BrF₄NO₃
• MW: 318.019875526428
• CID: 4830028
• Update Time: 2025-05-24

3-(Bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H4BrF4NO3/c9-2-3-1-4(7(15)16)5(10)14-6(3)17-8(11,12)13/h1H,2H2,(H,15,16)
• InChI Key： HGNKNPIOGZLOSJ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)O)=C(N=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 3-(Bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylic acid

3-(Bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylic Acid: A Comprehensive Overview

3-(Bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylic acid is a highly specialized organic compound with the CAS number 1804818-18-5. This compound belongs to the class of pyridine derivatives, which are widely studied in medicinal chemistry due to their diverse biological activities. The molecule features a pyridine ring substituted with a bromomethyl group at position 3, a fluoro group at position 6, and a trifluoromethoxy group at position 2, along with a carboxylic acid moiety at position 5. These substituents contribute to its unique chemical properties and potential applications in drug discovery.

The synthesis of 3-(Bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylic acid involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation steps. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing the time required for compound preparation.

The biological activity of this compound has been extensively studied in recent years. It has demonstrated potent anti-tumor activity in preclinical models, particularly against various human cancer cell lines. The presence of the trifluoromethoxy group enhances its lipophilicity, which is crucial for its ability to penetrate cellular membranes and target specific intracellular pathways. Additionally, the bromomethyl group contributes to its reactivity, making it a promising candidate for further modification and functionalization in drug design.

Recent studies have highlighted the potential of 3-(Bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylic acid as a lead compound for developing novel anti-viral agents. Its ability to inhibit key viral enzymes has been validated in vitro, suggesting its potential application in combating emerging viral pathogens. Furthermore, this compound has shown promising results in modulating inflammatory responses, making it a valuable tool in the development of anti-inflammatory therapies.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its pyridine ring system can serve as a building block for constructing advanced materials with tailored electronic properties. Researchers have explored its use in designing coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing technologies.

In terms of pharmacokinetics, 3-(Bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylic acid exhibits favorable absorption profiles in animal models. Its bioavailability is enhanced by the trifluoromethoxy group, which reduces metabolic instability and improves its half-life. However, further studies are required to fully understand its pharmacodynamic properties and safety profile before it can be advanced to clinical trials.

The development of analogs based on this compound has opened new avenues for research. By modifying the substituents on the pyridine ring, scientists can fine-tune its biological activity and optimize its therapeutic potential. For instance, replacing the bromomethyl group with other halogenated alkyl groups has been shown to enhance selectivity towards specific molecular targets.

In conclusion, 3-(Bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities and promising applications, positions it as a key player in future drug discovery efforts. Continued research into its synthesis, biological effects, and material science applications will undoubtedly unlock new possibilities for harnessing its full potential.